Cas no 1040651-58-8 (4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 1040651-58-8
• MF: C₁₅H₂₃N₇O₃S
• MW: 381.45322060585
• CID: 5887813
• PubChem ID: 30858587
• Update Time: 2025-10-29

4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]-N,N-dimethylpiperazine-1-sulfonamide
• 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide
• AKOS024503049
• F5251-0266
• 1040651-58-8
• 4-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)-N,N-dimethylpiperazine-1-sulfonamide

• Inchi： 1S/C15H23N7O3S/c1-19(2)26(23,24)21-10-8-20(9-11-21)12-15-16-17-18-22(15)13-4-6-14(25-3)7-5-13/h4-7H,8-12H2,1-3H3
• InChI Key： WOTDNPGXSOABQK-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(CC2N(C3=CC=C(OC)C=C3)N=NN=2)CC1

Computed Properties

• Exact Mass: 381.15830879g/mol
• Monoisotopic Mass: 381.15830879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 105Ų

Additional information on 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide

4-{[1-(4-Methoxyphenyl)-1H-1,2,3,4-Tetrazol-5-yl]Methyl}-N,N-Dimethylpiperazine-1-Sulfonamide: A Comprehensive Overview

The compound 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide, with CAS No. 1040651-58-8, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The molecule combines a tetrazole ring system with a piperazine moiety and a sulfonamide group, creating a structure that exhibits intriguing biological properties.

Recent studies have highlighted the importance of tetrazole-containing compounds in various therapeutic areas. The presence of the tetrazole ring in this compound contributes to its stability and bioavailability, making it a promising candidate for drug delivery systems. Additionally, the sulfonamide group is known for its ability to enhance solubility and improve pharmacokinetic profiles, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have explored various synthetic pathways, including nucleophilic substitution and coupling reactions, to optimize the production of this compound. The use of advanced techniques such as microwave-assisted synthesis has further enhanced the efficiency of its preparation.

In terms of applications, this compound has shown potential in the development of anti-inflammatory and antitumor agents. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and cancer. Furthermore, the compound's ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with biological targets with greater accuracy. Molecular docking studies have revealed that the piperazine moiety plays a critical role in binding to target proteins, while the methoxyphenyl group enhances selectivity. These insights have guided further optimization efforts aimed at improving the compound's efficacy and reducing potential side effects.

The integration of experimental and computational approaches has significantly advanced our understanding of this compound's properties. Collaborative efforts between academic institutions and pharmaceutical companies have paved the way for its exploration in clinical settings. As research continues to unfold, this compound holds immense promise for contributing to the development of innovative therapeutic solutions.

In conclusion, 4-{[1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-N,N-dimethylpiperazine-1-sulfonamide represents a cutting-edge chemical entity with multifaceted applications in drug discovery. Its unique structure and favorable pharmacokinetic properties make it a valuable asset in the pursuit of novel therapeutics. As research progresses, this compound is expected to play a pivotal role in advancing medical science and improving patient outcomes.